Cas no 2171699-83-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid
• CAS No: 2171699-83-3
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6266574
• PubChem ID: 165549629
• Update Time: 2025-06-30

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid
• EN300-1491538
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enoyl]azetidin-3-yl}propanoic acid
• 2171699-83-3

• Inchi： 1S/C26H28N2O5/c1-3-8-23(24(29)28-13-17(14-28)16(2)25(30)31)27-26(32)33-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h3-7,9-12,16-17,22-23H,1,8,13-15H2,2H3,(H,27,32)(H,30,31)
• InChI Key： PMQSNTQBMAPWTJ-UHFFFAOYSA-N
• SMILES： O=C(C(CC=C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(C(C(=O)O)C)C1

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid

Introduction to 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic Acid (CAS No. 2171699-83-3)

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid (CAS No. 2171699-83-3) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a proline-derived azetidine scaffold. These features make it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, which helps maintain the integrity of the peptide chain. In the context of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid, the Fmoc group plays a crucial role in protecting the amino functionality during synthetic manipulations, ensuring that the compound can be modified and functionalized without unwanted side reactions.

The azetidine scaffold, on the other hand, is known for its ability to mimic the conformational properties of proline, a key amino acid in many bioactive peptides and proteins. This structural similarity allows 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid to be used as a building block in the design of peptidomimetics, which are synthetic compounds that mimic the biological activity of natural peptides but often exhibit improved pharmacological properties such as enhanced stability and reduced immunogenicity.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid exhibit potent anti-inflammatory and anti-cancer activities. These derivatives have been found to selectively target specific enzymes and receptors involved in inflammatory pathways and cancer cell proliferation, making them promising candidates for further development as novel therapeutic agents.

In addition to its potential therapeutic applications, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid has also been explored as a tool in chemical biology research. Its unique structure allows it to be used as a probe to study protein-protein interactions and enzyme mechanisms, providing valuable insights into the molecular basis of various biological processes. This makes it an important reagent for researchers working in areas such as proteomics and structural biology.

The synthesis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enoylazetidin-3-yl}propanoic acid involves several well-established chemical transformations. The key steps include the formation of the azetidine ring through a ring-closing metathesis reaction, followed by the introduction of the Fmoc protecting group via an amide bond formation. These synthetic strategies have been optimized to achieve high yields and purity, making it feasible to produce this compound on both laboratory and industrial scales.

In conclusion, 2-{1-2-( {(9H-fluoren - 9 - ylmethoxycarbonyl } amino ) pent - 4 - enoylazetidin - 3 - yl } propanoic acid (CAS No. 2171699 - 83 - 3) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and diverse applications make it an important molecule for both academic and industrial researchers working on the development of new therapeutic agents and tools for chemical biology studies.